Cas no 1515333-72-8 (4-(difluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(difluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1515333-72-8
• MF: C₆H₉F₂NO₂
• MW: 165.13796877861
• MDL: MFCD24529469
• CID: 5244088
• PubChem ID: 76156434
• Update Time: 2026-03-08

4-(difluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-
• 4-(difluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD24529469
• Inchi： 1S/C6H9F2NO2/c7-5(8)3-1-9-2-4(3)6(10)11/h3-5,9H,1-2H2,(H,10,11)
• InChI Key： GWUOTCZXZDZSIG-UHFFFAOYSA-N
• SMILES： N1CC(C(F)F)C(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 4-(difluoromethyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Application of 4-(Difluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 1515333-72-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(difluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 1515333-72-8) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, featuring a difluoromethyl group at the 4-position of the pyrrolidine ring, exhibits unique physicochemical properties that make it an attractive building block for drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1515333-72-8 as a key precursor in developing novel inhibitors of prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative disorders. The difluoromethyl group was found to significantly enhance metabolic stability while maintaining favorable pharmacokinetic properties. Researchers synthesized a series of derivatives showing nanomolar potency against POP, with improved blood-brain barrier penetration compared to previous generations of inhibitors.

In the field of antimicrobial research, 4-(difluoromethyl)pyrrolidine-3-carboxylic acid has shown remarkable potential. A recent patent application (WO2023051234) describes its incorporation into novel β-lactamase inhibitors, addressing the growing challenge of antibiotic resistance. The compound's ability to form stable complexes with metallo-β-lactamases while maintaining low cytotoxicity represents a significant advancement in combating multidrug-resistant bacterial infections.

Structural biology studies have provided insights into the molecular interactions of derivatives containing the 1515333-72-8 scaffold. X-ray crystallography data revealed that the difluoromethyl group participates in unique halogen bonding interactions with protein targets, offering new opportunities for rational drug design. This finding, published in ACS Chemical Biology (2024), suggests that the electronic properties of the difluoromethyl moiety can be strategically exploited to enhance binding affinity and selectivity.

The pharmaceutical industry has shown increasing interest in this compound, with several companies including it in their fragment-based drug discovery libraries. Its balanced lipophilicity (clogP ~0.5) and molecular weight (163.12 g/mol) make it an ideal starting point for lead optimization programs. Recent high-throughput screening campaigns have identified 1515333-72-8 derivatives as potential modulators of G-protein coupled receptors involved in metabolic disorders.

Ongoing research is exploring the application of 4-(difluoromethyl)pyrrolidine-3-carboxylic acid in PROTAC (PROteolysis TArgeting Chimera) development. Its ability to serve as a linker component while maintaining favorable physicochemical properties has been demonstrated in preliminary studies targeting oncogenic proteins. This approach, combining the compound's structural features with E3 ligase recognition elements, shows promise for addressing previously "undruggable" targets in cancer therapy.

As the scientific community continues to investigate the potential of 1515333-72-8, its role in medicinal chemistry appears increasingly significant. The compound's unique combination of structural features, synthetic accessibility, and biological activity positions it as a valuable tool for addressing current challenges in drug discovery. Future research directions may include further exploration of its applications in targeted protein degradation, allosteric modulation, and as a bioisostere for carboxylic acid functional groups in drug design.